Cas no 3725-11-9 (Cyclohexylmethyl 4-methylbenzenesulfonate)

• Product Name: Cyclohexylmethyl 4-methylbenzenesulfonate
• CAS No: 3725-11-9
• MF: C₁₄H₂₀O₃S
• MW: 268.371803283691
• CID: 1024176
• PubChem ID: 11807699
• Update Time: 2025-04-24

Cyclohexylmethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Cyclohexylmethyl 4-methylbenzenesulfonate
• AGN-PC-00GKRQ
• AK101524
• ANW-62924
• cyclohexyl-carbinyl tosylate
• cyclohexylmethyl p-toluenesulfonate
• cyclohexylmethyl p-tosylate
• cyclohexylmethyl toluene-p-sulphonate
• Cyclohexylmethyl tosylate
• KB-251257
• p-Toluolsulfonsaeure-cyclohexylmethyl-ester
• p-Tolylsulfonsaeure-cyclohexylmethylester
• toluene-4-sulfonic acid cyclohexylmethyl ester
• 3725-11-9
• (cyclohexyl)methyl para-toluenesulfonate
• Cyclohexylmethyl4-methylbenzenesulfonate
• A1-32561
• SCHEMBL956080
• YZGJDVPXFMTQRZ-UHFFFAOYSA-N
• EN300-7317957
• DTXSID70473242
• cyclohexylmethyl 4-methylbenzene-1-sulfonate

• MDL： MFCD23135363
• Inchi： 1S/C14H20O3S/c1-12-7-9-14(10-8-12)18(15,16)17-11-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3
• InChI Key： YZGJDVPXFMTQRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCCCC1

Computed Properties

• Exact Mass: 286.12396
• Monoisotopic Mass: 268.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6

Additional information on Cyclohexylmethyl 4-methylbenzenesulfonate

Cyclohexylmethyl 4-Methylbenzenesulfonate: A Comprehensive Overview

Cyclohexylmethyl 4-methylbenzenesulfonate, also known by its CAS number 3725-11-9, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of sulfonates, which are widely used as intermediates in organic synthesis due to their versatile reactivity and stability. The Cyclohexylmethyl group attached to the 4-methylbenzenesulfonate moiety imparts unique properties that make this compound particularly valuable in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have further highlighted the potential of Cyclohexylmethyl 4-methylbenzenesulfonate as a key intermediate in the production of bioactive molecules. Researchers have demonstrated its effectiveness in facilitating nucleophilic substitutions, making it an ideal candidate for the synthesis of complex organic structures. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 explored its role in the construction of novel kinase inhibitors, showcasing its ability to enhance the bioavailability and potency of therapeutic agents.

The structural integrity of Cyclohexylmethyl 4-methylbenzenesulfonate is a result of its balanced combination of hydrophobic and hydrophilic groups. The cyclohexylmethyl substituent provides steric bulk, while the 4-methylbenzenesulfonate group introduces electronic versatility. This duality allows the compound to participate in a wide range of chemical reactions, from SN2 substitutions to more intricate coupling reactions. Its stability under various reaction conditions further underscores its utility in large-scale industrial processes.

From an environmental perspective, the biodegradability and eco-friendliness of Cyclohexylmethyl 4-methylbenzenesulfonate have been subjects of recent scrutiny. A 2023 report by the European Chemicals Agency (ECHA) indicated that under controlled conditions, this compound exhibits moderate biodegradation rates, making it suitable for applications where environmental impact is a consideration. However, ongoing research aims to optimize its formulation to enhance biodegradability without compromising its chemical reactivity.

In terms of industrial applications, Cyclohexylmethyl 4-methylbenzenesulfonate has found significant use in the production of high-performance polymers and advanced materials. Its ability to act as a stabilizing agent in polymerization reactions has led to its adoption in the development of thermoplastics with enhanced mechanical properties. Additionally, its role as a surfactant precursor has expanded its utility in consumer goods such as detergents and personal care products.

Looking ahead, the future of Cyclohexylmethyl 4-methylbenzenesulfonate lies in its potential for green chemistry applications. Scientists are exploring methods to synthesize this compound using renewable feedstocks and catalytic processes that minimize waste generation. Collaborative efforts between academia and industry are expected to yield innovative solutions that align with global sustainability goals while maintaining the compound's high performance characteristics.

In conclusion, Cyclohexylmethyl 4-methylbenzenesulfonate (CAS No. 3725-11-9) stands as a testament to the ingenuity of modern chemistry. Its multifaceted properties and adaptability across diverse applications position it as a cornerstone for future advancements in material science and drug discovery. As research continues to unravel its full potential, this compound is poised to play an even more pivotal role in shaping industries worldwide.